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Compound of Interest

Compound Name:
2-Amino-3-(6-methoxypyridin-2-

yl)propanoic acid

Cat. No.: B13591581

Get Quote

Executive Summary
The incorporation of methoxypyridine-based non-canonical amino acids (ncAAs) into proteins

represents a high-precision strategy for expanding the chemical versatility of the proteome.

Unlike canonical histidine or tyrosine, methoxypyridine side chains offer a tunable pKa (approx.

6.0–7.0), enhanced metal-chelating affinity (soft N-donor), and unique electronic properties

suitable for π–π stacking interactions. This guide details the structural logic, synthesis, and

site-specific incorporation of (6-methoxy-pyridin-3-yl)alanine (6-MeO-Pal) and its isomers,

providing actionable protocols for drug discovery and chemical biology applications.

Part 1: Chemical Architecture & Properties
Structural Logic
The core moiety, the methoxypyridine ring, serves as a bioisostere for the phenyl ring of

Phenylalanine (Phe) and the phenol ring of Tyrosine (Tyr), but with distinct electronic

modifications:
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Electronic Effects: The methoxy group (-OCH₃) at the ortho or para position relative to the

pyridine nitrogen acts as a strong electron-donating group (EDG). This increases the

electron density on the ring nitrogen, raising its basicity compared to an unsubstituted

pyridine (pKa ~5.2).

Hydrogen Bonding: The pyridine nitrogen accepts hydrogen bonds, while the methoxy

oxygen can act as a weak acceptor. Unlike Tyrosine, it lacks a hydrogen bond donor,

eliminating non-specific proton donation in hydrophobic pockets.

Physicochemical Comparison

Property Histidine (His) Tyrosine (Tyr)
3-
Pyridylalanine
(3-Pal)

(6-Methoxy-3-

pyridyl)alanine

Side Chain pKa ~6.0 ~10.0 ~4.8 ~6.5 (Tunable)

Metal Affinity
High

(Hard/Borderline)
Low Moderate

High

(Soft/Borderline)

Hydrophobicity Low Moderate Moderate Moderate-High

Fluorescence None Intrinsic Weak
Tunable/Quench

er

Expert Insight: The pKa shift of 6-MeO-Pal allows it to act as a pH sensor within the

physiological range (pH 7.4), switching protonation states more sharply than Histidine in

specific microenvironments.

Part 2: Synthesis & Incorporation Strategies
Chemical Synthesis (For Solid-Phase Peptide Synthesis)
For small peptides or peptidomimetics, the Fmoc-protected derivative is required. The standard

route utilizes Negishi Coupling, which preserves optical purity better than condensation

methods.

Retrosynthetic Analysis:

Target: Fmoc-(6-methoxy-3-pyridyl)-alanine
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Precursors: 2-methoxy-5-iodopyridine + Boc-iodo-Ala-OMe (Zinc reagent)

Key Reaction Steps:

Zinc Activation: Conversion of Boc-iodo-Ala-OMe to the organozinc reagent using activated

Zn dust in dry DMF.

Pd-Catalyzed Coupling: Reaction with 2-methoxy-5-iodopyridine using Pd₂(dba)₃ and S-

Phos ligand.

Deprotection/Reprotection: Hydrolysis of the ester, removal of Boc, and protection with

Fmoc-OSu.

Genetic Code Expansion (For Protein Engineering)
To incorporate 6-MeO-Pal into larger proteins (e.g., antibodies, enzymes), Genetic Code

Expansion (GCE) is the method of choice. This system relies on an orthogonal

tRNA/synthetase pair that reassigns the Amber stop codon (TAG).

Orthogonal Pair:Methanosarcina barkeri (Mb) or Methanosarcina mazei (Mm) Pyrrolysyl-

tRNA synthetase (PylRS) / tRNA_CUA.

Active Site Engineering: The wild-type PylRS active site is large and hydrophobic. To

accommodate the methoxypyridine, mutations are often required to stabilize the planar

aromatic ring and the polar methoxy group.

Common Mutations: Y384F, Y306A (to enlarge the binding pocket).

Part 3: Experimental Protocols
Protocol 1: Site-Specific Incorporation in E. coli
Objective: Express GFP with 6-MeO-Pal at position 151 (replacing Tyrosine).

Reagents:

Plasmid 1: pEVOL-PylRS (encoding the evolved PylRS/tRNA pair).

Plasmid 2: pBAD-GFP-151TAG (gene of interest with amber codon).
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ncAA Stock: 100 mM 6-MeO-Pal in 0.1 M NaOH.

Step-by-Step Workflow:

Transformation: Co-transform E. coli BL21(DE3) with pEVOL-PylRS and pBAD-GFP-

151TAG. Plate on LB-Agar (Chloramphenicol/Ampicillin).

Inoculation: Pick a single colony into 5 mL LB (antibiotics) and grow overnight at 37°C.

Induction & Incorporation:

Dilute overnight culture 1:100 into 50 mL fresh 2xYT media.

Grow to OD₆₀₀ ~0.5.

CRITICAL STEP: Add 6-MeO-Pal to a final concentration of 1 mM.

Induce PylRS expression with 0.2% Arabinose.

Induce GFP expression with 1 mM IPTG.

Expression: Incubate at 30°C for 12–16 hours.

Harvest: Centrifuge cells. A bright green pellet indicates successful suppression of the stop

codon.

Validation: Purify protein via Ni-NTA chromatography. Analyze by ESI-MS. The mass shift

should correspond exactly to the difference between the natural amino acid and 6-MeO-Pal.

Protocol 2: Metal Binding Assay (Cu²⁺ Titration)
Objective: Determine the dissociation constant (

) of the incorporated methoxypyridine site.

Preparation: Dilute purified protein (5 µM) in HEPES buffer (pH 7.4, metal-free).

Titration: Add CuCl₂ in stepwise increments (0.5 to 10 equivalents).
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Detection: Monitor Tryptophan fluorescence quenching (Ex: 280 nm, Em: 340 nm) or

changes in UV-Vis absorbance of the pyridine ring (~270–280 nm).

Analysis: Plot signal change vs. [Cu²⁺] and fit to a one-site binding model.

Part 4: Visualization & Logic
Genetic Code Expansion Workflow
The following diagram illustrates the orthogonal translation pathway required to incorporate

methoxypyridine amino acids.
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Caption: Orthogonal translation system utilizing an evolved PylRS/tRNA pair to decode the

UAG amber stop codon as 6-MeO-Pal.

Part 5: Troubleshooting & Optimization
Problem: Low Protein Yield

Cause: Inefficient aminoacylation or toxicity of the ncAA.

Solution: Increase ncAA concentration to 2 mM or optimize the PylRS active site mutations.

Ensure the media pH is buffered; if the media becomes too acidic, the methoxypyridine may

protonate, reducing membrane permeability.
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Problem: Background Read-through

Cause: Near-cognate suppression by endogenous tRNAs.

Solution: Use a strain with Release Factor 1 (RF1) knocked out (e.g., E. coli C321.ΔA) to

eliminate competition for the UAG codon.

Problem: Insoluble Protein

Cause: Disruption of folding by the bulky pyridine ring.

Solution: Move the incorporation site to a solvent-exposed loop or helix surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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